1-[1-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]piperidin-4-ol

• IUPAC Name: 1-[1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]piperidin-4-ol
• InChI: InChI=1S/C14H18N4O2/c1-10(18-7-4-12(19)5-8-18)14-16-13(17-20-14)11-3-2-6-15-9-11/h2-3,6,9-10,12,19H,4-5,7-8H2,1H3
• InChI Key: CCHDKJDNAIMGDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CN=CC=C2)N3CCC(CC3)O
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

1-[1-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]piperidin-4-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 1-[1-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]piperidin-4-ol is not fully understood. However, it has been suggested that this compound acts by inhibiting the activity of certain enzymes and receptors in the body, which are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
1-[1-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]piperidin-4-ol has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's and Parkinson's diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]piperidin-4-ol in lab experiments is its high purity and good yield. However, one of the limitations of using this compound is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 1-[1-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]piperidin-4-ol. One direction is to further investigate its potential applications in the treatment of various diseases, including cancer, Alzheimer's, and Parkinson's. Another direction is to study its mechanism of action in more detail, which may lead to the development of more effective drugs. Additionally, it may be possible to modify the structure of this compound to improve its pharmacological properties, such as its bioavailability and selectivity.

Synthesis Methods

1-[1-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]piperidin-4-ol can be synthesized using various methods. One of the most common methods is the reaction of 3-amino-1,2,4-oxadiazole with 3-bromopyridine, followed by reduction of the resulting compound using sodium borohydride. This method yields a high purity product with a good yield.

Scientific Research Applications

1-[1-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]piperidin-4-ol has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's, and Parkinson's. It has also been studied for its potential use as an anti-inflammatory and analgesic agent.